Ethyl 1-(sulfanylmethyl)cyclopropane-1-carboxylate
Description
Ethyl 1-(sulfanylmethyl)cyclopropane-1-carboxylate is a chemical compound with the molecular formula C7H12O2S . It has an average mass of 160.234 Da and a monoisotopic mass of 160.055801 Da .
Molecular Structure Analysis
The molecular structure of this compound is based on a cyclopropane core, which is a ring of three carbon atoms. Attached to this core is a sulfanylmethyl group (–SCH3), an ethyl group (–CH2CH3), and a carboxylate group (–COO–) .Mechanism of Action
Future Directions
The future directions for research on Ethyl 1-(sulfanylmethyl)cyclopropane-1-carboxylate and similar compounds could involve exploring their potential applications in various fields such as medicine, agriculture, and materials science. Understanding the impact of such compounds in biological systems could lead to the development of new strategies aimed at increased plant growth and protection .
Properties
IUPAC Name |
ethyl 1-(sulfanylmethyl)cyclopropane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O2S/c1-2-9-6(8)7(5-10)3-4-7/h10H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XZLFMQCRHFYLJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CC1)CS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
160.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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